Cas no 56752-26-2 (3-(3H-Diazirin-3-yl)pyridine)

• Product Name: 3-(3H-Diazirin-3-yl)pyridine
• CAS No: 56752-26-2
• MF: C₆H₅N₃
• MW: 119.124000310898
• CID: 2950939
• PubChem ID: 85849172
• Update Time: 2025-04-21

3-(3H-Diazirin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3H-双吖丙啶-3-基)吡啶
• 3-(3H-Diazirin-3-yl)pyridine
• 56752-26-2

• Inchi： 1S/C6H5N3/c1-2-5(4-7-3-1)6-8-9-6/h1-4,6H
• InChI Key： LIJRRFVGMHAFSL-UHFFFAOYSA-N
• SMILES： N1C(C2C=NC=CC=2)N=1

Computed Properties

• Exact Mass: 119.048347172Da
• Monoisotopic Mass: 119.048347172Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.6

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 215.1±50.0 ºC (760 Torr),
• Flash Point: 83.9±30.1 ºC,
• Solubility: Slightly soluble (15 g/l) (25 º C),